![molecular formula C11H17NO5 B6199318 6-[(tert-butoxy)carbonyl]-3-oxa-6-azabicyclo[3.1.1]heptane-1-carboxylic acid CAS No. 2728567-21-1](/img/no-structure.png)
6-[(tert-butoxy)carbonyl]-3-oxa-6-azabicyclo[3.1.1]heptane-1-carboxylic acid
Overview
Description
6-[(tert-butoxy)carbonyl]-3-oxa-6-azabicyclo[3.1.1]heptane-1-carboxylic acid (TBOCA) is an organic compound belonging to the class of carboxylic acids. TBOCA is a cyclic compound composed of an oxa-azabicyclic ring system, with a tert-butoxycarbonyl group attached to the carboxyl group. It is a colorless solid at room temperature, with a melting point of 87-89°C and a boiling point of 225-227°C. TBOCA has been studied for its potential applications in the synthesis of other compounds, as well as its potential biochemical and physiological effects.
Scientific Research Applications
6-[(tert-butoxy)carbonyl]-3-oxa-6-azabicyclo[3.1.1]heptane-1-carboxylic acid has been studied for its potential applications in the synthesis of other compounds. This compound can be used as a starting material for the synthesis of a variety of compounds, including amino acids, peptides, and other cyclic compounds. This compound has also been studied for its potential applications as a catalyst in organic reactions.
Mechanism of Action
6-[(tert-butoxy)carbonyl]-3-oxa-6-azabicyclo[3.1.1]heptane-1-carboxylic acid has been studied for its potential biochemical and physiological effects. It has been found to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase can lead to increased levels of acetylcholine in the body, which can result in a variety of physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to act as an inhibitor of the enzyme acetylcholinesterase, resulting in increased levels of acetylcholine in the body. This can lead to increased alertness, increased mental clarity, improved memory, and improved cognitive performance. This compound has also been found to have anti-inflammatory and analgesic properties, as well as potential anti-cancer effects.
Advantages and Limitations for Lab Experiments
The use of 6-[(tert-butoxy)carbonyl]-3-oxa-6-azabicyclo[3.1.1]heptane-1-carboxylic acid in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is relatively easy to synthesize, and is therefore readily available for use in experiments. Additionally, it is a relatively stable compound, which makes it suitable for use in a variety of experiments. However, this compound can be toxic if ingested in large quantities, and therefore must be handled with care.
Future Directions
In the future, 6-[(tert-butoxy)carbonyl]-3-oxa-6-azabicyclo[3.1.1]heptane-1-carboxylic acid could be used for a variety of applications, including the development of new drugs and therapies. It could also be used to study the effects of acetylcholine on the body, as well as the effects of other neurotransmitters. Additionally, this compound could be used to study the effects of inflammation and pain on the body, as well as the potential anti-cancer effects of the compound. Finally, this compound could be used to study the potential applications of the compound in the synthesis of other compounds.
Synthesis Methods
6-[(tert-butoxy)carbonyl]-3-oxa-6-azabicyclo[3.1.1]heptane-1-carboxylic acid can be synthesized through a series of steps involving the reaction of an aldehyde and an alpha-keto ester, followed by a Claisen condensation. The first step involves the reaction of an aldehyde and an alpha-keto ester, which results in the formation of the oxa-azabicyclic ring system. The second step involves the Claisen condensation of the product of the first step with a tert-butoxycarbonyl group, which results in the formation of this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-[(tert-butoxy)carbonyl]-3-oxa-6-azabicyclo[3.1.1]heptane-1-carboxylic acid' involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent deprotection of the amine and carboxylic acid groups.", "Starting Materials": [ "3-aminocyclohex-2-enone", "tert-butyl chloroformate", "sodium hydride", "tetrahydrofuran", "methanol", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate in the presence of sodium hydride and tetrahydrofuran", "Addition of 3-aminocyclohex-2-enone to the protected amine in the presence of methanol and hydrochloric acid to form the bicyclic ring system", "Deprotection of the tert-butyl group with sodium hydroxide in water to reveal the carboxylic acid group" ] } | |
| 2728567-21-1 | |
Molecular Formula |
C11H17NO5 |
Molecular Weight |
243.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
